Cas no 3399-68-6 ((3-Aminopropyl)trimethylazanium Hydrochloride Chloride)

• Product Name: (3-Aminopropyl)trimethylazanium Hydrochloride Chloride
• CAS No: 3399-68-6
• MF: C₆H₁₈Cl₂N₂
• MW: 189.126519680023
• CID: 4778039
• PubChem ID: 12478017
• Update Time: 2025-05-20

(3-Aminopropyl)trimethylazanium Hydrochloride Chloride Chemical and Physical Properties

Names and Identifiers

• (3-Aminopropyl)trimethylazanium chloride hydrochloride
• 3-aminopropyl(trimethyl)azanium;chloride;hydrochloride
• (3-Aminopropyl)trimethylazanium Hydrochloride Chloride

• Inchi： 1S/C6H17N2.2ClH/c1-8(2,3)6-4-5-7;;/h4-7H2,1-3H3;2*1H/q+1;;/p-1
• InChI Key： QCOIDWCNXYWSNN-UHFFFAOYSA-M
• SMILES： Cl.[Cl-].[N+](C)(C)(C)CCCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 54
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on (3-Aminopropyl)trimethylazanium Hydrochloride Chloride

Introduction to (3-Aminopropyl)trimethylazanium Hydrochloride Chloride and Its Applications in Modern Chemical Biology

The compound with the CAS number 3399-68-6, known as (3-Aminopropyl)trimethylazanium Hydrochloride Chloride, represents a significant advancement in the field of chemical biology. This organochemical compound has garnered considerable attention due to its unique structural properties and versatile applications in various biochemical and pharmaceutical processes. The molecular structure of this compound features a trimethylammonium core attached to a propylamine group, both of which contribute to its reactivity and utility in synthetic chemistry.

At the heart of the compound's functionality lies its cationic nature, which is imparted by the trimethylammonium group. This positive charge makes it an excellent candidate for applications involving ionic interactions, such as in the development of novel drug delivery systems. The presence of the propylamine moiety further enhances its compatibility with biological systems, allowing for interactions with nucleophiles and other functional groups commonly found in biomolecules.

Recent research has highlighted the role of (3-Aminopropyl)trimethylazanium Hydrochloride Chloride in the synthesis of complex organic molecules. Its ability to act as a nucleophile or a catalyst in various reactions has made it invaluable in the pharmaceutical industry. For instance, studies have demonstrated its efficacy in cross-coupling reactions, which are pivotal for constructing biaryl structures found in many active pharmaceutical ingredients (APIs). The compound's stability under a range of reaction conditions further adds to its appeal as a synthetic intermediate.

In addition to its synthetic applications, (3-Aminopropyl)trimethylazanium Hydrochloride Chloride has been explored for its potential in material science. The unique ionic properties of this compound have been leveraged to develop novel materials with enhanced conductivity and stability. These materials are particularly relevant in the context of sustainable energy solutions, where efficient charge transport is crucial. The compound's ability to form stable ionic aggregates has also been investigated for applications in sensors and electronic devices.

The biological significance of (3-Aminopropyl)trimethylazanium Hydrochloride Chloride cannot be overstated. Its structural similarity to certain natural biomolecules has prompted investigations into its potential as a modulator of biological pathways. Preliminary studies have suggested that this compound may interact with specific enzymes or receptors, thereby influencing cellular processes. While further research is needed to fully elucidate its biological mechanisms, these findings underscore its potential as a lead compound for drug discovery.

The development of new methodologies for synthesizing (3-Aminopropyl)trimethylazanium Hydrochloride Chloride has also been a focus of recent studies. Researchers have reported innovative synthetic routes that improve yield and purity while reducing environmental impact. These advancements align with the growing emphasis on green chemistry principles, ensuring that the production of this compound is both efficient and sustainable.

The future prospects for (3-Aminopropyl)trimethylazanium Hydrochloride Chloride are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of its properties continues to grow, so too will its role in advancing chemical biology and related fields. Whether used as a synthetic building block or a biological modulator, this compound stands at the forefront of innovation, driving progress across multiple disciplines.